Cas no 2859-67-8 (3-(pyridin-3-yl)propan-1-ol)

• Product Name: 3-(pyridin-3-yl)propan-1-ol
• CAS No: 2859-67-8
• MF: C₈H₁₁NO
• MW: 137.179042100906
• MDL: MFCD00006414
• CID: 43498
• PubChem ID: 87574568
• Update Time: 2025-05-20

3-(pyridin-3-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinepropanol
• 3-(3-Pyridyl)-1-propanol
• 3-(Pyridin-3-yl)propan-1-ol
• 3-Propanolpyridine
• 3-PYRIDIN-3-YL-PROPAN-1-OL
• 3-pyridin-3-ylpropan-1-ol
• 3-(3-Hydroxypropyl)pyridine
• 3-(3-pyridinyl)-1-propanol
• 3-(3-Pyridyl)propan-1-ol
• 3-(3-Pyridyl)propanol
• 3-(pyridin-3-yl)-1-propanol
• 3-(pyridin-3-yl)-propan-1-ol
• EINECS 220-675-7
• ZUGAIMFLQLPTKB-UHFFFAOYSA-N
• NSC66564
• 3-pyridine propanol
• PubChem13083
• 3-(3-pyridinyl)propanol
• DSSTox_CID_2198
• 3-(pyridin-3-yl)propanol
• 3(3-pyridyl)-1-propanol
• 3-pyrid-3-ylpropan-1-ol
• NCIOpen2_0001
• 5-21-02-00237 (Beilstein Handbook Reference)
• 3-(3-hydroxypropyl)-pyridine
• 3-(3-Pyridinyl)-1-propanol #
• A848066
• 2859-67-8
• P0350
• NCGC00357020-01
• J-017133
• 3-(3-pyridyl)-propan-1-ol
• 3-(3-pyridyl)-1 -propanol
• 3-(pyridine-3-yl)propan-1-ol
• D84150
• Z104479004
• JEX9VDX72H
• NCIOpen2_000152
• EG-0061
• BRN 0112609
• MFCD00006414
• CHEMBL3229431
• DTXCID302198
• SCHEMBL294520
• CAS-2859-67-8
• Tox21_303737
• SY015485
• NS00028509
• CS-0186723
• EN300-20585
• DTXSID5022198
• 3-Pyridinepropanol, 98%
• NSC 66564
• InChI=1/C8H11NO/c10-6-2-4-8-3-1-5-9-7-8/h1,3,5,7,10H,2,4,6H
• AKOS009031628
• 3-(pyridin-3-yl)-propanol
• FT-0613616
• NSC-66564
• 3-(beta-Pyridyl)propanol
• DB-047416
• pyridine, 3-(3-hydroxypropyl)-
• XH0645
• 3-(pyridin-3-yl)propan-1-ol

• MDL： MFCD00006414
• Inchi： 1S/C8H11NO/c10-6-2-4-8-3-1-5-9-7-8/h1,3,5,7,10H,2,4,6H2
• InChI Key： ZUGAIMFLQLPTKB-UHFFFAOYSA-N
• SMILES： OCCCC1C=NC=CC=1
• BRN： 0112609

Computed Properties

• Exact Mass: 137.08400
• Monoisotopic Mass: 137.084064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 85.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.6
• Topological Polar Surface Area: 33.1

Experimental Properties

• Color/Form: Not available
• Density: 1.063 g/mL at 25 °C(lit.)
• Boiling Point: 133°C/3mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.53(lit.)
• PSA: 33.12000
• LogP: 1.00650
• Solubility: Not available

3-(pyridin-3-yl)propan-1-ol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• RTECS：UT7390000
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 3-(pyridin-3-yl)propan-1-ol

3-(Pyridin-3-yl)Propan-1-ol (CAS No. 2859-67-8): A Comprehensive Overview

3-(Pyridin-3-yl)Propan-1-ol, also known by its CAS registry number 2859-67-8, is an organic compound with a unique structure that combines a pyridine ring and a hydroxymethyl group. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its versatile properties and potential applications. In this article, we will delve into the structural characteristics, synthesis methods, biological activities, and industrial applications of 3-(Pyridin-3-yl)Propan-1-ol, while incorporating the latest research findings to provide a comprehensive understanding of this intriguing molecule.

The molecular structure of 3-(Pyridin-3-yl)Propan-1-ol consists of a pyridine ring substituted at the third position with a propanol group (-CH₂CH₂OH). This arrangement imparts the compound with unique electronic and steric properties, making it an attractive candidate for various chemical transformations. The pyridine ring, being aromatic and electron-deficient, facilitates interactions with nucleophiles and electrophiles, while the hydroxymethyl group introduces hydrophilicity and reactivity. Recent studies have highlighted the importance of such structural features in drug design and catalysis.

From a synthetic perspective, 3-(Pyridin-3-yl)Propan-1